2-Fluoro-3-hydrazinopyridine

• IUPAC Name: (2-fluoropyridin-3-yl)hydrazine
• InChI: InChI=1S/C5H6FN3/c6-5-4(9-7)2-1-3-8-5/h1-3,9H,7H2
• InChI Key: AXNULJBXZBUIQI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)F)NN
• Molecular Formula: C5H6FN3
• DSSTOX Substance ID: DTXSID901307202
• Molecular Weight: 127.12 g/mol
• CAS RN: 1138036-56-2

Description

2-Fluoro-3-hydrazinopyridine is a chemical compound with the molecular formula C5H6FN3. It has a molecular weight of 127.12. It is typically stored at -10 degrees Celsius and has a physical form of oil.

Synthesis Analysis

The synthesis of fluorinated pyridines, such as this compound, is a topic of interest in the field of chemistry. Fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues. The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines and also fluoropyridines fused with carbo-, heterocycles are presented.

Molecular Structure Analysis

The InChI code for this compound is 1S/C5H6FN3/c6-5-4(9-7)2-1-3-8-5/h1-3,9H,7H2.

Scientific Research Applications

Synthesis of Novel Compounds

Research has demonstrated the utility of 2-Fluoro-3-hydrazinopyridine in the synthesis of new compounds with potential biological activities. For instance, a study focused on the synthesis of new 3(2h)-one pyridazinone derivatives, which were evaluated for their antioxidant and anticancer activities. These compounds were synthesized using a series of reactions starting from this compound, and their structures were confirmed by various spectroscopic methods. The antioxidant activity was assessed using DPPH and hydrogen peroxide scavenging assays, while molecular docking studies were conducted to predict their anticancer potential (Mehvish & Kumar, 2022).

Development of Chemo-Sensors

This compound has been used in the development of fluorescent "turn on" chemo-sensors for the selective detection of metal ions such as aluminum (Al3+). These sensors, based on salicylaldehyde hydrazones, exhibit enhanced fluorescence in the presence of Al3+, making them useful for applications in environmental monitoring and bioimaging. The selectivity and sensitivity of these sensors towards Al3+ over other metal ions were confirmed through spectroscopic analyses and living cell imaging experiments (Rahman et al., 2017).

Imaging Probes for Living Cells

In another study, this compound derivatives were explored as fluorescent chemosensors for the selective detection of iron ions (Fe3+/Fe2+) in living cells. These probes showed high selectivity and sensitivity for Fe3+/Fe2+ ions, making them promising tools for studying iron metabolism in biological systems. The utility of these probes was demonstrated through fluorescence imaging of Fe3+ in living HepG2 cells, highlighting their potential in biomedical research (Maity et al., 2018).

Safety and Hazards

The safety information for 2-Fluoro-3-hydrazinopyridine indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

Hydrazinopyridines, in general, have been actively investigated as precursors in the synthesis of products having biological activity . The presence of the highly reactive hydrazine group in the molecule makes it possible to insert the pyridine fragment into complex molecular structures, which are of interest, in particular, as effective chemical pharmaceutical products and pesticides .

Mode of Action

The presence of the hydrazine group in the molecule allows for the insertion of the pyridine fragment into complex molecular structures . This suggests that the compound may interact with its targets by inserting itself into biological structures, thereby altering their function.

Biochemical Pathways

Hydrazinopyridines and their derivatives have been recommended as herbicides, plant growth regulators, and fungicides , suggesting that they may affect pathways related to these biological processes.

Pharmacokinetics

The presence of a fluorine atom in the compound may enhance certain properties of the drug such as lipophilicity, metabolic stability, and potency .

Result of Action

Products obtained on the basis of hydrazinopyridines have anti-inflammatory, antiulcer, and other types of activity , suggesting that 2-Fluoro-3-hydrazinopyridine may have similar effects.

Action Environment

The presence of a fluorine atom in the compound may enhance its stability and potency .